Cas no 59417-75-3 (Acetic acid,2-(octyloxy)-, octyl ester)

• Product Name: Acetic acid,2-(octyloxy)-, octyl ester
• CAS No: 59417-75-3
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 384702
• PubChem ID: 249803
• Update Time: 2025-04-19

Acetic acid,2-(octyloxy)-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(octyloxy)-, octyl ester
• NSC-68501
• NSC68501
• DTXSID20974830
• Octyl (octyloxy)acetate
• 59417-75-3

• Inchi： 1S/C18H36O3/c1-3-5-7-9-11-13-15-20-17-18(19)21-16-14-12-10-8-6-4-2/h3-17H2,1-2H3
• InChI Key： MQEVGOURUMNEHP-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 300.26658
• Monoisotopic Mass: 300.266445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 6.8

Experimental Properties

• Density: 0.895
• Boiling Point: 382.8°C at 760 mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.443
• PSA: 35.53